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Compound of Interest

Compound Name: Megalomicin C1

Cat. No.: B1198313 Get Quote

Megalomicin C1: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Megalomicin C1 is a macrolide antibiotic produced by the bacterium Micromonospora

megalomicea.[1] As a member of the macrolide class, it is characterized by a large lactone ring

to which deoxy sugars are attached. Megalomicin C1 is structurally similar to erythromycin but

is distinguished by the presence of an additional amino sugar moiety.[1][2] This guide provides

a detailed overview of the known physical and chemical properties of Megalomicin C1, its

mechanism of action, and generalized experimental protocols for its isolation and

characterization.

Physical and Chemical Properties
While specific experimental data for some physical properties of Megalomicin C1 are not

widely published, the following tables summarize the available information and predicted

values.

General Properties
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Property Value Source

Molecular Formula C48H84N2O17 [3]

Molecular Weight 961.18 g/mol

Monoisotopic Mass 960.5770 Da

Appearance

Assumed to be a white to off-

white powder, typical for

macrolide antibiotics.

[2]

Melting Point Not widely published.

Optical Rotation
Specific value not available in

the searched literature.

Solubility
Quantitative solubility data for Megalomicin C1 in various solvents is not readily available.

However, as a macrolide, it is expected to exhibit variable solubility in water and organic

solvents, influenced by pH and temperature.[2] General solubility characteristics of similar

compounds suggest the following:

Solvent Expected Solubility

Water Sparingly soluble

Methanol Soluble

Ethanol Soluble

DMSO Soluble

Acetonitrile Soluble

Chloroform Soluble

Spectral Data
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Detailed spectral data for Megalomicin C1 is crucial for its identification and structural

elucidation. While a comprehensive public database of its spectra is not available, the following

represents the type of data that would be obtained.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nucleus Expected Chemical Shift Ranges (ppm)

¹H-NMR

Signals corresponding to methyl protons on the

macrolide ring and sugar moieties, methine

protons, protons adjacent to hydroxyl and ether

groups, and N-methyl groups on the amino

sugars.

¹³C-NMR

Resonances for carbonyl carbons of the lactone

and acetate groups, carbons of the sugar

moieties, and the aliphatic carbons of the

macrolide ring.

Mass Spectrometry (MS)

Ionization Mode Predicted m/z

[M+H]⁺ 961.58428

[M+Na]⁺ 983.56622

[M-H]⁻ 959.56972

Infrared (IR) Spectroscopy
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Functional Group Expected Absorption Range (cm⁻¹)

O-H (hydroxyl) 3500-3200 (broad)

C-H (aliphatic) 3000-2850

C=O (lactone, ester) 1750-1730

C-O (ether, ester) 1250-1050

C-N (amine) 1250-1020

Experimental Protocols
The following are generalized protocols for the isolation, purification, and characterization of

Megalomicin C1. These protocols are based on standard methods for macrolide antibiotics

and would require optimization for specific experimental conditions.

Isolation and Purification of Megalomicin C1
1. Fermentation of Micromonospora megalomicea

Inoculate a suitable liquid culture medium with a spore suspension or vegetative mycelium of

Micromonospora megalomicea.

Incubate the culture under optimal conditions of temperature, pH, and aeration to promote

the production of Megalomicin C1.

Monitor the fermentation broth periodically for antibiotic activity and concentration.

2. Extraction

Separate the mycelium from the fermentation broth by centrifugation or filtration.

Extract the megalomicin complex from the filtered broth using a water-immiscible organic

solvent such as ethyl acetate or chloroform at an appropriate pH.

Concentrate the organic extract under reduced pressure to obtain a crude extract.

3. Chromatographic Purification
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Thin-Layer Chromatography (TLC):

Stationary Phase: Silica gel 60 F254 plates.

Mobile Phase: A solvent system such as chloroform-methanol-ammonia or ethyl acetate-

hexane.

Visualization: UV light (254 nm) and/or staining with iodine vapor or a suitable chemical

reagent.

This technique is primarily used for monitoring the purification process and identifying

fractions containing Megalomicin C1.

High-Performance Liquid Chromatography (HPLC):

Column: A reversed-phase C18 column is typically used.

Mobile Phase: A gradient of acetonitrile and water or methanol and water, often with a

modifier like formic acid or ammonium acetate.

Detection: UV detection at a wavelength around 210-230 nm.

HPLC is used for the final purification and quantification of Megalomicin C1.

Characterization Techniques
1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Dissolve a purified sample of Megalomicin C1 in a suitable deuterated

solvent (e.g., CDCl₃, CD₃OD).

Data Acquisition: Record ¹H NMR and ¹³C NMR spectra on a high-field NMR spectrometer.

Two-dimensional NMR experiments such as COSY, HSQC, and HMBC can be performed to

aid in the complete structural assignment.

2. Mass Spectrometry (MS)
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Sample Introduction: Introduce the sample via direct infusion or coupled to an HPLC system

(LC-MS).

Ionization: Use a soft ionization technique such as Electrospray Ionization (ESI) or Matrix-

Assisted Laser Desorption/Ionization (MALDI).

Analysis: Obtain high-resolution mass spectra to confirm the elemental composition and

perform tandem MS (MS/MS) experiments to study the fragmentation pattern for structural

confirmation.

3. Infrared (IR) Spectroscopy

Sample Preparation: Prepare a KBr pellet containing the sample or analyze as a thin film on

a salt plate (e.g., NaCl or KBr).

Data Acquisition: Record the IR spectrum using a Fourier-Transform Infrared (FTIR)

spectrometer to identify the characteristic functional groups present in the molecule.

Mechanism of Action
As a macrolide antibiotic, Megalomicin C1 is known to inhibit bacterial protein synthesis.[4]

The primary mechanism involves the binding of the macrolide to the 50S subunit of the

bacterial ribosome. This binding occurs within the polypeptide exit tunnel, sterically hindering

the elongation of the nascent polypeptide chain.[4] This ultimately leads to the cessation of

protein synthesis and inhibition of bacterial growth.

Visualizations
Biosynthesis of Megalomicin
The biosynthesis of megalomicin is understood to originate from a modular polyketide synthase

(PKS) pathway, similar to other macrolides like erythromycin. The core macrolactone is

assembled and subsequently glycosylated with specific deoxy sugars. The genes responsible

for the megalomicin biosynthetic pathway have been identified in a gene cluster in

Micromonospora megalomicea.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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